Cas no 1120-72-5 (2-methylcyclopentan-1-one)

2-methylcyclopentan-1-one Properties

Names and Identifiers

• 2-Methylcyclopentanone
• 2-Methylcyclopentan-1-one
• 2-methyl-cyclopentanon
• 2-methyl-cyclopentanone
• a-Methylcyclopentanone
• d,l-2-methylcyclopentanone
• methylcyclopentone
• rac-2-methylcyclopentanone
• Cyclopentanone,2-methyl-, (?à)-
• (?à)-2-Methylcyclopentanone
• NSC 105429
• Cyclopentanone, 2-methyl-
• .alpha.-Methylcyclopentanone
• Cyclopentanone, methyl-
• ZIXLDMFVRPABBX-UHFFFAOYSA-N
• alpha-Methylcyclopentanone
• Cyclopentan-1-one, 2-methyl-
• methylcyclopentanone
• 2-methyl cyclopentanone
• 3-methyl-2-cyclopentanone
• 2-methyl-cyclopentan-1-one
• (rac)-2-methyl-cyclopentanone
• NS00045150
• NSC-105429
• EINECS 214-318-4
• AKOS005259854
• CYCLOPENTANONE, 2-METHYL-, (+/-)-
• F9995-1299
• J-002702
• methyl cyclopentanone
• EN300-69526
• UNII-HTH47R9TXS
• 1120-72-5
• HTH47R9TXS
• NSC105429
• A904603
• SY045483
• Z813018382
• AI3-39196
• 2-METHYLCYCLOPENTANONE (2,5,5-D3)
• DTXSID50862554
• 2-METHYLCYCLOPENTANONE (D3-METHYL)
• AM84338
• 2-Methylcyclopentanone, 98%
• FT-0600375
• MFCD00001414
• 28631-88-1
• CHEBI:195393
• STL556564
• 2-METHYLCYCLOPENTANONE
• BBL102758
• +Expand

• MDL： MFCD00001414
• InChIKey： ZIXLDMFVRPABBX-UHFFFAOYSA-N
• Inchi： 1S/C6H10O/c1-5-3-2-4-6(5)7/h5H,2-4H2,1H3
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 98.07320
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.073165
• Heavy Atom Count: 7
• Complexity: 86.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 98.14

Experimental Properties

• LogP: 1.37550
• PSA: 17.07000
• Refractive Index: n20/D 1.435(lit.)
• Water Partition Coefficient: dissolution
• Boiling Point: 139 °C(lit.)
• Melting Point: -75°C
• Flash Point: Fahrenheit: 78.8 ° f
  Celsius: 26 ° c
  
• Color/Form: Colorless transparent or light yellow liquid
• Solubility: Soluble in water, easily soluble in ether, ether, acetone.
• Density: 0.917 g/mL at 25 °C(lit.)

2-methylcyclopentan-1-one Security Information

• Symbol: GHS02
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16-S29-S33
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazard Level：3.2
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1224 3/PG 3
• Hazard Statement： H226
• Storage Condition：Flammable area
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：Warning
• HazardClass：3.2

2-methylcyclopentan-1-one Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%